(1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide

• IUPAC Name: N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide
• InChI: InChI=1S/C13H15N3O2/c1-8-3-5-10(6-4-8)13-15-11(9(2)18-13)7-12(14)16-17/h3-6,17H,7H2,1-2H3,(H2,14,16)
• InChI Key: UGWAUIXNIZPIGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)CC(=NO)N
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)C/C(=N/O)/N
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

(1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound has been shown to possess a range of biochemical and physiological effects that make it a promising candidate for the treatment of various diseases. In

Scientific Research Applications

Novel Heterocycle Synthesis

Researchers have explored the synthesis of novel heterocyclic compounds, demonstrating the interest in developing new molecules with potential applications in pharmaceuticals, materials science, and chemical synthesis (Abdel-Wahab, Farahat, Kariuki, & El‐Hiti, 2023). Such research often focuses on the creation and characterization of new compounds, which could include the exploration of molecules similar to "(1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide".

Coordination Chemistry and Complex Formation

The study of vic-dioxime complexes and their coordination chemistry is a significant area of research. Compounds similar to the one might have applications in forming mononuclear complexes with metals, potentially leading to materials with novel properties for catalysis or electronics (Canpolat & Kaya, 2005).

Drug Design and Biological Interactions

Research into novel Schiff base ligands derived from specific heterocyclic compounds for the synthesis of metal complexes has implications for drug design, highlighting the exploration of molecular interactions with DNA and potential therapeutic applications (Kurt, Temel, Atlan, & Kaya, 2020).

Material Science and Polymer Synthesis

Studies on the synthesis and properties of high-performance polymers based on specific diamines and oxazoline derivatives indicate the relevance of such compounds in developing new materials with enhanced thermal and mechanical properties (Wang, Lin, Chang, & Shih, 2012). This area of research might be pertinent to understanding the applications of "(1Z)-N'-hydroxy-2-[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]ethanimidamide" in material science.

Antimicrobial and Antibacterial Research

Oxazolidinones, as a class of antimicrobial agents, have been studied for their unique mechanism of bacterial protein synthesis inhibition, with specific compounds demonstrating in vitro activities against a variety of clinically important human pathogens (Zurenko et al., 1996). Research in this direction could potentially relate to the antimicrobial applications of the compound .